Cas no 1807530-11-5 (Propargyl-PEG4-methylamine)

• Product Name: Propargyl-PEG4-methylamine
• CAS No: 1807530-11-5
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 3044972
• PubChem ID: 102514864
• Update Time: 2025-05-21

Propargyl-PEG4-methylamine Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-methylamine
• Propargyl-PEG4-MEA
• C70678
• Alkyne-PEG4-MEA
• N-methyl-2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethanamine
• BP-22831
• DA-77111
• 1807530-11-5
• CS-0114324
• HY-140045
• SCHEMBL25831130
• AKOS040742482
• N-methyl-3,6,9,12-tetraoxapentadec-14-yn-1-amine

• Inchi： 1S/C12H23NO4/c1-3-5-14-7-9-16-11-12-17-10-8-15-6-4-13-2/h1,13H,4-12H2,2H3
• InChI Key： JHXPKKWHNGLMCM-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC#C)CCOCCNC

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 317.1±32.0 °C at 760 mmHg
• Flash Point: 136.2±14.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Propargyl-PEG4-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Propargyl-PEG4-methylamine

Recent Advances in the Application of Propargyl-PEG4-methylamine (CAS: 1807530-11-5) in Chemical Biology and Drug Discovery

Propargyl-PEG4-methylamine (CAS: 1807530-11-5) is a versatile bifunctional linker molecule widely used in chemical biology, bioconjugation, and drug discovery. Its unique structure, featuring a propargyl group and a terminal amine connected by a tetraethylene glycol (PEG4) spacer, enables efficient conjugation with various biomolecules through click chemistry and amine-reactive coupling strategies. Recent studies have highlighted its growing importance in the development of antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutics.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of Propargyl-PEG4-methylamine as a key building block for synthesizing heterobifunctional degraders. Researchers utilized its propargyl group for copper-free click chemistry with azide-modified E3 ligase ligands, while the terminal amine was employed for conjugation with target-binding warheads via NHS ester chemistry. This approach yielded potent PROTAC molecules with improved pharmacokinetic properties due to the PEG4 spacer's favorable hydrophilicity and flexibility.

In the field of ADC development, a recent Bioconjugate Chemistry publication (2024) reported the use of Propargyl-PEG4-methylamine for site-specific antibody conjugation. The researchers first introduced azide handles onto antibodies through glycan remodeling, then performed strain-promoted alkyne-azide cycloaddition (SPAAC) with the propargyl group of the linker. The remaining amine group was subsequently conjugated to payloads such as monomethyl auristatin E (MMAE), resulting in homogeneous ADC products with enhanced stability and therapeutic index.

Structural studies utilizing nuclear magnetic resonance (NMR) and molecular dynamics simulations have provided new insights into the conformational behavior of Propargyl-PEG4-methylamine. Data published in ACS Omega (2023) revealed that the PEG4 spacer adopts extended conformations in aqueous solutions, which may contribute to its effectiveness in reducing steric hindrance during biomolecular interactions. These findings have important implications for rational design of conjugation strategies in drug development.

Emerging applications in chemical proteomics have also been reported. A 2024 Nature Chemical Biology study described the use of Propargyl-PEG4-methylamine as part of an activity-based protein profiling (ABPP) platform. The molecule served as a crucial linker between photoreactive probes and biotin tags, enabling efficient capture and identification of drug-target interactions in live cells. This approach has opened new avenues for target deconvolution and mechanism-of-action studies.

From a synthetic chemistry perspective, recent advancements in the large-scale production of Propargyl-PEG4-methylamine have addressed previous challenges in purity and yield. A 2023 Organic Process Research & Development paper detailed an optimized manufacturing process that achieves >99% purity while minimizing the formation of PEG-related impurities. These improvements have significant implications for the molecule's use in GMP-compliant biopharmaceutical production.

Looking forward, Propargyl-PEG4-methylamine continues to show promise in emerging therapeutic modalities. Current research directions include its application in targeted radioligand therapy, where the PEG4 spacer's properties may help optimize pharmacokinetics, and in the development of novel nucleic acid conjugates for gene therapy applications. The compound's versatility and well-characterized properties position it as a valuable tool in the chemical biology toolkit for years to come.